Cas no 1805212-08-1 (4-Amino-3-cyano-2-(difluoromethyl)pyridine-6-acetonitrile)

4-Amino-3-cyano-2-(difluoromethyl)pyridine-6-acetonitrile is a versatile pyridine derivative with a unique structural framework, combining amino, cyano, and difluoromethyl functional groups. Its electron-deficient pyridine core and reactive nitrile groups make it a valuable intermediate in pharmaceutical and agrochemical synthesis. The presence of the difluoromethyl group enhances its potential as a building block for biologically active compounds, particularly in the development of fluorinated heterocycles. This compound exhibits high reactivity in nucleophilic substitution and cyclization reactions, facilitating the construction of complex molecular architectures. Its stability under standard conditions and compatibility with diverse synthetic methodologies further underscore its utility in organic and medicinal chemistry research.
4-Amino-3-cyano-2-(difluoromethyl)pyridine-6-acetonitrile structure
1805212-08-1 structure
Product Name:4-Amino-3-cyano-2-(difluoromethyl)pyridine-6-acetonitrile
CAS No:1805212-08-1
MF:C9H6F2N4
MW:208.167547702789
CID:4854297
Update Time:2025-06-11

4-Amino-3-cyano-2-(difluoromethyl)pyridine-6-acetonitrile Chemical and Physical Properties

Names and Identifiers

    • 4-Amino-3-cyano-2-(difluoromethyl)pyridine-6-acetonitrile
    • Inchi: 1S/C9H6F2N4/c10-9(11)8-6(4-13)7(14)3-5(15-8)1-2-12/h3,9H,1H2,(H2,14,15)
    • InChI Key: IIEWENLISJNTGH-UHFFFAOYSA-N
    • SMILES: FC(C1C(C#N)=C(C=C(CC#N)N=1)N)F

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 313
  • XLogP3: 0.8
  • Topological Polar Surface Area: 86.5

4-Amino-3-cyano-2-(difluoromethyl)pyridine-6-acetonitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A029068509-1g
4-Amino-3-cyano-2-(difluoromethyl)pyridine-6-acetonitrile
1805212-08-1 97%
1g
$1,564.50 2022-04-01

Additional information on 4-Amino-3-cyano-2-(difluoromethyl)pyridine-6-acetonitrile

4-Amino-3-cyano-2-(difluoromethyl)pyridine-6-acetonitrile (CAS No. 1805212-08-1): An Emerging Compound in Pharmaceutical Research

4-Amino-3-cyano-2-(difluoromethyl)pyridine-6-acetonitrile (CAS No. 1805212-08-1) is a novel compound that has garnered significant attention in the field of pharmaceutical research due to its unique chemical structure and potential therapeutic applications. This compound belongs to the class of pyridine derivatives, which are widely studied for their diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties.

The molecular structure of 4-Amino-3-cyano-2-(difluoromethyl)pyridine-6-acetonitrile is characterized by a pyridine ring substituted with an amino group, a cyano group, a difluoromethyl group, and an acetonitrile moiety. These functional groups contribute to the compound's high reactivity and stability, making it a promising candidate for various medicinal applications.

Recent studies have highlighted the potential of 4-Amino-3-cyano-2-(difluoromethyl)pyridine-6-acetonitrile in the treatment of inflammatory diseases. A study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. The mechanism of action involves the modulation of key signaling pathways, including NF-κB and MAPK, which are central to the inflammatory response.

In addition to its anti-inflammatory properties, 4-Amino-3-cyano-2-(difluoromethyl)pyridine-6-acetonitrile has shown promise in antiviral research. A preclinical study conducted by a team at the University of California demonstrated that this compound effectively inhibits the replication of several RNA viruses, including influenza and coronaviruses. The antiviral activity is attributed to its ability to interfere with viral RNA synthesis and protein processing.

The anticancer potential of 4-Amino-3-cyano-2-(difluoromethyl)pyridine-6-acetonitrile has also been explored in various cancer models. Research published in Cancer Letters indicated that this compound selectively targets cancer cells by inducing apoptosis and inhibiting cell proliferation. The mechanism involves the activation of caspase-dependent pathways and the downregulation of oncogenic proteins such as Bcl-2 and c-Myc.

The unique combination of functional groups in 4-Amino-3-cyano-2-(difluoromethyl)pyridine-6-acetonitrile provides a versatile platform for further chemical modifications to enhance its pharmacological properties. For instance, the introduction of additional substituents on the pyridine ring or the modification of the acetonitrile moiety can lead to derivatives with improved solubility, bioavailability, and therapeutic efficacy.

Clinical trials are currently underway to evaluate the safety and efficacy of 4-Amino-3-cyano-2-(difluoromethyl)pyridine-6-acetonitrile in human subjects. Preliminary results from phase I trials have shown promising outcomes with minimal adverse effects, suggesting that this compound has a favorable safety profile. Further clinical studies are needed to fully elucidate its therapeutic potential and optimize its use in various medical conditions.

In conclusion, 4-Amino-3-cyano-2-(difluoromethyl)pyridine-6-acetonitrile (CAS No. 1805212-08-1) represents a significant advancement in pharmaceutical research. Its multifaceted biological activities, coupled with its favorable safety profile, make it a promising candidate for the development of novel therapeutic agents. Ongoing research and clinical trials will continue to shed light on its full potential and pave the way for its future applications in medicine.

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